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Compound of Interest

Compound Name: HOAt

Cat. No.: B021763

An in-depth examination of the structure, properties, and applications of 1-Hydroxy-7-
azabenzotriazole (HOAt), a critical reagent in modern drug development and peptide
synthesis.

Introduction

1-Hydroxy-7-azabenzotriazole (HOALt) is a heterocyclic compound that has become an
indispensable tool in the field of organic chemistry, particularly in peptide synthesis. Its superior
performance as a coupling additive, primarily in the formation of amide bonds, has established
it as a vital component in the synthesis of peptides and other complex organic molecules. This
guide provides a comprehensive overview of the structure, properties, and applications of
HOAt, with a focus on its utility for researchers, scientists, and professionals in drug
development.

Structure and Chemical Properties

HOALt is a derivative of benzotriazole with a hydroxyl group attached to a nitrogen atom of the
triazole ring and a nitrogen atom replacing a carbon in the benzene ring. This unique structure
is central to its reactivity and efficacy as a coupling additive.
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Coupling:
- Fmoc-Amino Acid
- Coupling Reagent (e.g., HATU)
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Repeat for next amino acid

lAfter final amino acid

Final Cleavage from Resin and Side-Chain Deprotection
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Purified Peptide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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